Cas no 1040690-79-6 (N-(2,2-dimethylpropyl)-3-methoxyaniline)

• Product Name: N-(2,2-dimethylpropyl)-3-methoxyaniline
• CAS No: 1040690-79-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 4678507
• PubChem ID: 20785822
• Update Time: 2025-05-20

N-(2,2-dimethylpropyl)-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-N-NEOPENTYLANILINE
• N-(2,2-dimethylpropyl)-3-methoxyaniline

• Inchi： 1S/C12H19NO/c1-12(2,3)9-13-10-6-5-7-11(8-10)14-4/h5-8,13H,9H2,1-4H3
• InChI Key： BCHVZIMXMRPDQD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-(2,2-dimethylpropyl)-3-methoxyaniline

N-(2,2-dimethylpropyl)-3-methoxyaniline (CAS No. 1040690-79-6): Properties, Applications, and Market Insights

N-(2,2-dimethylpropyl)-3-methoxyaniline (CAS No. 1040690-79-6) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure featuring a 2,2-dimethylpropyl group and a 3-methoxyaniline moiety, is widely utilized in synthetic chemistry and material science. Its versatility and stability make it a valuable intermediate in the production of various high-performance materials and bioactive molecules.

The chemical properties of N-(2,2-dimethylpropyl)-3-methoxyaniline are defined by its molecular formula and structural features. The presence of the methoxy group enhances its solubility in organic solvents, while the dimethylpropyl side chain contributes to its steric hindrance, influencing its reactivity in synthetic applications. Researchers and industry professionals often explore its potential in catalysis, polymer synthesis, and pharmaceutical intermediates, making it a subject of ongoing scientific inquiry.

One of the most compelling aspects of N-(2,2-dimethylpropyl)-3-methoxyaniline is its role in green chemistry initiatives. With increasing global emphasis on sustainable practices, this compound has been investigated for its potential in eco-friendly synthesis routes. Its stability under mild reaction conditions and compatibility with biodegradable solvents align with the growing demand for environmentally responsible chemical processes. This has led to its adoption in research focused on reducing carbon footprints in industrial applications.

In the pharmaceutical sector, N-(2,2-dimethylpropyl)-3-methoxyaniline serves as a key building block for the synthesis of novel drug candidates. Its structural motif is frequently incorporated into molecules targeting central nervous system (CNS) disorders and inflammatory conditions. The compound's ability to modulate biological activity while maintaining low toxicity profiles has made it particularly valuable in medicinal chemistry research. Recent studies have explored its derivatives as potential treatments for neurodegenerative diseases, a hot topic in contemporary biomedical research.

The material science applications of N-(2,2-dimethylpropyl)-3-methoxyaniline are equally noteworthy. Its incorporation into advanced polymers and functional materials has shown promise in enhancing thermal stability and mechanical properties. Researchers are investigating its use in high-performance coatings and electronic materials, where its unique chemical structure can impart desirable characteristics to the final products. These applications are particularly relevant in the context of the growing demand for smart materials and next-generation technologies.

Market trends indicate a steady increase in demand for N-(2,2-dimethylpropyl)-3-methoxyaniline, driven by its diverse applications and the expansion of end-use industries. The compound's availability from specialized chemical suppliers and its compatibility with modern synthetic techniques have contributed to its growing popularity. Industry analysts project continued growth in its market share, particularly in regions with strong pharmaceutical and advanced materials sectors. This aligns with broader trends in the fine chemicals market, where specialized intermediates are experiencing increased demand.

Quality control and analytical characterization of N-(2,2-dimethylpropyl)-3-methoxyaniline are critical aspects of its production and application. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical methods are essential for maintaining the compound's performance in sensitive applications, particularly in pharmaceutical contexts where stringent quality standards must be met.

Future research directions for N-(2,2-dimethylpropyl)-3-methoxyaniline are likely to focus on expanding its utility in emerging fields. Areas of particular interest include its potential in energy storage materials, catalysis for renewable energy applications, and bioconjugation techniques. The compound's structural versatility positions it as a promising candidate for innovation in these cutting-edge domains, which are currently at the forefront of scientific and industrial development.

For researchers and industry professionals working with N-(2,2-dimethylpropyl)-3-methoxyaniline, understanding its handling and storage requirements is essential. While not classified as hazardous under standard conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain its stability over extended periods. These practical considerations are important for ensuring consistent performance in various applications and maintaining the compound's shelf life.

The synthesis and modification of N-(2,2-dimethylpropyl)-3-methoxyaniline continue to be active areas of research, with new methodologies being developed to improve yield, selectivity, and environmental compatibility. Recent advances in flow chemistry and microwave-assisted synthesis have shown promise in optimizing its production, reflecting the broader trend toward process intensification in chemical manufacturing. These developments are helping to make this valuable compound more accessible to researchers and industrial users alike.